2-[4-(2,5-dimethoxybenzenesulfonamido)phenyl]acetamide

• IUPAC Name: 2-[4-[(2,5-dimethoxyphenyl)sulfonylamino]phenyl]acetamide
• InChI: InChI=1S/C16H18N2O5S/c1-22-13-7-8-14(23-2)15(10-13)24(20,21)18-12-5-3-11(4-6-12)9-16(17)19/h3-8,10,18H,9H2,1-2H3,(H2,17,19)
• InChI Key: DOEGLMKNCPQPTE-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)OC)S(=O)(=O)NC2=CC=C(C=C2)CC(=O)N
• Molecular Formula: C16H18N2O5S
• Molecular Weight: 350.4 g/mol

Description

2-[4-(2,5-dimethoxybenzenesulfonamido)phenyl]acetamide, also known as 2-DMBSA, is a small molecule that has been studied for its potential applications in the field of medicinal chemistry. It is an important member of the benzenesulfonamides family, and has been used in various scientific research applications. 2-DMBSA has been studied for its ability to interact with proteins, and its ability to inhibit certain enzymes. It has also been studied for its potential to act as a drug delivery agent, and as a potential therapeutic agent.

Scientific Research Applications

2-[4-(2,5-dimethoxybenzenesulfonamido)phenyl]acetamide has been studied for its potential applications in the field of medicinal chemistry. It has been used in various scientific research applications, including the inhibition of certain enzymes, the interaction of proteins, and the delivery of drugs. This compound has also been studied for its potential to act as a therapeutic agent, and its ability to interact with certain receptors.

Mechanism of Action

The mechanism of action of 2-[4-(2,5-dimethoxybenzenesulfonamido)phenyl]acetamide is still not fully understood. It is believed that this compound binds to certain proteins and enzymes, and inhibits their activity. It is also believed that it binds to certain receptors, and activates them. This activation may lead to the release of certain hormones, or other biochemical reactions.
Biochemical and Physiological Effects
This compound has been studied for its potential biochemical and physiological effects. It has been shown to inhibit certain enzymes, and to interact with certain proteins. It has also been shown to activate certain receptors, and to induce the release of certain hormones. It has also been studied for its potential to act as a drug delivery agent, and as a potential therapeutic agent.

Advantages and Limitations for Lab Experiments

The advantages of using 2-[4-(2,5-dimethoxybenzenesulfonamido)phenyl]acetamide in lab experiments include its low cost, its stability, and its availability. Additionally, it can be easily synthesized from readily available chemicals. The main limitation of using this compound in lab experiments is its potential toxicity. Additionally, it may not be suitable for use in certain experiments, due to its potential to interact with certain proteins and enzymes.

Future Directions

The potential future directions for 2-[4-(2,5-dimethoxybenzenesulfonamido)phenyl]acetamide include its use as a drug delivery agent, its use as a therapeutic agent, and its further study for its potential biochemical and physiological effects. Additionally, further research could be done to explore its potential to interact with certain receptors, and its potential to activate certain hormones. Additionally, further research could be done to explore the potential of using this compound in combination with other drugs, or as part of a drug cocktail. Finally, further research could be done to explore its potential as an inhibitor of certain enzymes, and its potential as an activator of certain receptors.

Synthesis Methods

2-[4-(2,5-dimethoxybenzenesulfonamido)phenyl]acetamide can be synthesized by a number of different methods. The most common method for synthesizing this compound is the reaction of 2,5-dimethoxybenzaldehyde with sodium hydroxide and sodium sulfonate. This reaction yields a sodium salt of the benzenesulfonamide, which can then be neutralized with acetic acid to yield the desired product. Other methods of synthesis include the reaction of benzaldehyde with sodium sulfite, and the reaction of 2,5-dimethoxybenzaldehyde with sodium sulfite and sodium hydroxide.